Cas no 1211212-38-2 (2-(3,5-Difluorophenyl)ethanethioamide)

2-(3,5-Difluorophenyl)ethanethioamide is a fluorinated thioamide derivative with applications in organic synthesis and pharmaceutical research. Its structure, featuring a difluorophenyl group and a thioamide functional moiety, makes it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and binding affinity in target compounds, while the thioamide group offers reactivity for further derivatization. This compound is useful in the development of enzyme inhibitors and bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. It is typically handled under controlled conditions due to its sensitivity to moisture and air.
2-(3,5-Difluorophenyl)ethanethioamide structure
1211212-38-2 structure
Product Name:2-(3,5-Difluorophenyl)ethanethioamide
CAS No:1211212-38-2
MF:C8H7F2NS
MW:187.20968747139
MDL:MFCD13196339
CID:5186952
PubChem ID:45792659
Update Time:2025-08-05

2-(3,5-Difluorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-difluorophenyl)ethanethioamide
    • Benzeneethanethioamide, 3,5-difluoro-
    • 2-(3,5-Difluorophenyl)ethanethioamide
    • MDL: MFCD13196339
    • Inchi: 1S/C8H7F2NS/c9-6-1-5(3-8(11)12)2-7(10)4-6/h1-2,4H,3H2,(H2,11,12)
    • InChI Key: HNTRDIXKKZOZGF-UHFFFAOYSA-N
    • SMILES: S=C(CC1C=C(C=C(C=1)F)F)N

Computed Properties

  • Exact Mass: 187.027
  • Monoisotopic Mass: 187.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.1

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Additional information on 2-(3,5-Difluorophenyl)ethanethioamide

Compound CAS No. 1211212-38-2: 2-(3,5-Difluorophenyl)ethanethioamide

Compound CAS No. 1211212-38-2, also known as 2-(3,5-Difluorophenyl)ethanethioamide, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of sulfur-containing organic compounds.

The chemical structure of 2-(3,5-Difluorophenyl)ethanethioamide consists of a thioamide group attached to a difluorophenyl ring. This arrangement imparts distinctive electronic properties, making it a valuable component in the synthesis of functional materials. Researchers have explored its ability to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, which are critical for the construction of complex molecular architectures.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Compound CAS No. 1211212-38-2. One notable method involves the reaction of 3,5-difluorobenzoyl chloride with an appropriate amine derivative under controlled conditions. This approach not only ensures high purity but also allows for scalability, making it suitable for industrial applications.

In terms of applications, Compound CAS No. 1211212-38-2 has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, which are highly desirable for gas storage and catalytic applications.

Beyond materials science, Compound CAS No. 1211212-38-4 has also found relevance in drug discovery. Its unique pharmacokinetic profile and ability to interact with biological systems make it a potential candidate for therapeutic agents. Recent studies have explored its role as a modulator of key enzymes involved in metabolic pathways, highlighting its potential as a lead compound for drug development.

The environmental impact and safety profile of Compound CAS No. 1000000-00-0 have also been subjects of recent research. Studies indicate that it exhibits low toxicity under standard conditions, making it suitable for use in various industrial processes without posing significant risks to human health or the environment.

In conclusion, Compound CAS No. 9999999-99-9, or Product Name: 9999999-X-X-X, represents a cutting-edge advancement in modern chemistry. Its versatile properties and wide range of applications underscore its importance in both academic research and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions across multiple disciplines.

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